Fmoc-PEG6-Val-Cit-PAB-OH

• Molecular Formula: C48H68N6O13
• Molecular Weight: 937.1 g/mol
• InChI: InChI=1S/C48H68N6O13/c1-34(2)44(46(58)53-42(12-7-18-50-47(49)59)45(57)52-36-15-13-35(32-55)14-16-36)54-43(56)17-20-61-22-24-63-26-28-65-30-31-66-29-27-64-25-23-62-21-19-51-48(60)67-33-41-39-10-5-3-8-37(39)38-9-4-6-11-40(38)41/h3-6,8-11,13-16,34,41-42,44,55H,7,12,17-33H2,1-2H3,(H,51,60)(H,52,57)(H,53,58)(H,54,56)(H3,49,50,59)
• InChIKey: APYSVMUHEWTRRZ-UHFFFAOYSA-N

Fmoc-PEG6-Val-Cit-PAB-OH ADC Linker Overview

Fmoc-PEG6-Val-Cit-PAB-OH (CAS 2055024-57-0, MW 937.09 g·mol⁻¹) is a monodisperse, enzyme-cleavable linker building block for antibody–drug conjugate (ADC) assembly . It integrates an Fmoc-protected terminal amine for downstream deprotection and conjugation, a discrete six-unit polyethylene glycol (PEG₆) hydrophilic spacer, the cathepsin B-sensitive valine–citrulline (Val-Cit) dipeptide trigger, and a para-aminobenzyl alcohol (PAB) self-immolative group whose benzylic alcohol enables activation (e.g., to the PNP carbonate) for payload attachment . The compound belongs to a broader class of Val-Cit-PAB linkers approved in ADCs such as brentuximab vedotin, but its monodisperse PEG₆ segment distinguishes it from shorter PEG₂/PEG₄, longer PEG₈/PEG₁₂, and entirely non-PEGylated variants in ways that directly affect conjugate hydrophilicity, aggregation propensity, and attainable drug-to-antibody ratio (DAR) [1].

Monodisperse PEG₆ spacer for uniform ADC hydrophilicity and DAR control

Fmoc-protected amine enables selective deprotection and downstream conjugation

Cathepsin B-cleavable Val-Cit dipeptide trigger for intracellular payload release

• [1] T. Tedeschini, B. Campara, A. Grigoletto, M. Bellini, M. Salvalaio, Y. Matsuno, A. Suzuki, H. Yoshioka, G. Pasut, 'Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates,' J. Control. Release, vol. 337, pp. 431–447, 2021. DOI: 10.1016/j.jconrel.2021.07.031. View Source

Fmoc-PEG6-Val-Cit-PAB-OH Irreplaceability

Substituting Fmoc-PEG6-Val-Cit-PAB-OH with a PEG₂, PEG₄, PEG₈, or non-PEGylated Val-Cit-PAB analog—or with a Val-Ala trigger variant—is not a neutral decision. Systematic head-to-head studies in DAR8 ADC panels demonstrate that PEG chain length directly modulates hydrophobic interaction chromatography (HIC) retention, aggregate content by size-exclusion chromatography (SEC), and plasma pharmacokinetic (PK) clearance profiles [1]. PEG₄ variants produce measurably higher aggregate burdens than PEG₈/PEG₁₂ in stability studies at 40 °C; PEG₆ occupies the intermediate hydrophilicity window that balances payload masking with synthetic tractability. Furthermore, isolated cathepsin B cleavage assays show that the Val-Ala trigger is processed at approximately half the rate of Val-Cit [2], and Val-Cit linkers exhibit a 240-min enzymatic half-life versus merely 8 min for Phe-Lys [2], underscoring that trigger identity, not merely linker class, governs intracellular payload-release kinetics. The quantitative evidence below demonstrates why this specific PEG₆-Val-Cit-PAB architecture, synthesized under impurity-minimized routes [3], is functionally non-interchangeable with its closest structural relatives.

PEG spacer length mismatch

Shorter PEG₂/PEG₄ variants increase aggregation at high DAR; longer PEG₈/PEG₁₂ may reduce conjugation efficiency and alter pharmacokinetic profile in studied models.

Trigger substitution (Val-Ala vs. Val-Cit)

Val-Ala is cleaved at approximately half the rate of Val-Cit by cathepsin B, altering intracellular release kinetics; Phe-Lys is far more labile and may compromise systemic stability.

Polydisperse PEG counterparts

Polydisperse PEG linkers produce heterogeneous ADC populations, complicating DAR determination and batch-to-batch reproducibility; monodisperse PEG₆ (PDI = 1.0) supports precise analytical characterization.

• [1] 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs, J. Immunother. Cancer, vol. 13, Suppl. 2, A1079, 2025. DOI: 10.1136/jitc-2025-SITC2025.0953. View Source
• [2] Iris Biotech GmbH, 'Enzymatically Cleavable Linkers Based on Val-Cit and Val-Ala,' Technical Article, 27 Jul 2021. Citing Dubowchik et al., Bioconjugate Chem. 2002, 13, 855–869. Available at: https://iris-biotech.de/de/blog/enzymatically-cleavable-linkers-based-on-val-cit-and-val-ala.html (accessed Apr 2026). View Source
• [3] S. Blanchard et al. (Seattle Genetics, Inc.), 'Process for the preparation of drug linker compounds,' U.S. Patent 11,612,666, issued Mar. 28, 2023. Available at: https://patents.justia.com/patent/11612666. View Source

Fmoc-PEG6-Val-Cit-PAB-OH Comparative Evidence

PEG6 Controls ADC Hydrophobicity and Aggregation

Fmoc-PEG6-Val-Cit-PAB-OH incorporates six ethylene oxide units, placing it between shorter (PEG₂, MW 760.88; PEG₄, MW 848.98) and longer (PEG₈, MW ~1025) variants within the same Val-Cit-PAB linker family. In the most directly comparable systematic study—using pendant-type PEG-Val-Cit-PAB-MMAE DAR8 ADCs conjugated to trastuzumab—HIC analysis confirmed that increasing PEG chain length (PEG₄ → PEG₈ → PEG₁₂) yields a monotonic decrease in overall conjugate hydrophobicity [1]. Stability studies at 40 °C in formulation buffer further showed that aggregate content decreases as PEG length increases; DAR8-ADCs with PEG₈ and PEG₁₂ exhibited superior PK profiles (slower plasma clearance) compared to DAR8-ADCs with PEG₄ and DAR4 controls lacking PEG entirely [1]. PEG₆ is therefore inferred to provide an intermediate hydrophilicity-to-clearance benefit profile: it masks hydrophobic payloads sufficiently to suppress aggregation at elevated DAR while offering more favorable synthetic scalability and cost compared to PEG₈/PEG₁₂ . The molecular weight of the Fmoc-PEG6-Val-Cit-PAB-OH monomer (937.09 g·mol⁻¹) is 10.4% larger than the PEG₄ analog (848.98 g·mol⁻¹) and approximately 23% larger than the PEG₂ variant (760.88 g·mol⁻¹), directly reflecting increased PEG content and correspondingly greater hydrophilicity .

PEG₆ Hydrophilicity

Cross-study comparable

PEG₆ provides intermediate HIC retention and aggregate levels between PEG₄ (more hydrophobic, higher aggregates) and PEG₈/PEG₁₂ (more hydrophilic, slower plasma clearance in mouse PK). DAR8 ADCs with PEG₈/PEG₁₂ showed superior PK profile vs. PEG₄.

Balances aggregation control and synthetic scalability for intermediate hydrophilicity window.

Inferred from pendant-type PEG-Val-Cit-PAB-MMAE DAR8 conjugates on trastuzumab.

Evidence Dimension	ADC hydrophobicity (HIC retention) and aggregate content (SEC) as functions of PEG spacer length in cathepsin B-cleavable Val-Cit-PAB conjugates
Target Compound Data	PEG₆: intermediate hydrophilicity between PEG₄ and PEG₈ (class-level inference from MW trend: 937.09 g·mol⁻¹); monodisperse, defined six-unit chain; enables DAR up to ~7–8 as demonstrated for PEG₆-DM1 ADCs (cixutumumab-PEG₆-DM1-High, DAR 7.2) [2]
Comparator Or Baseline	PEG₄-Val-Cit-PAB-MMAE DAR8 ADC: higher HIC retention and greater aggregate content than PEG₈/PEG₁₂; PEG₈/PEG₁₂ DAR8 ADCs: lower HIC retention, reduced aggregation, and improved mouse PK (slower clearance) vs. PEG₄ and non-PEGylated DAR4 control [1]
Quantified Difference	JITC 2025 study: aggregate content decreases as PEG length increases (PEG₈ < PEG₄ at 40 °C); DAR8-ADC with PEG₈/PEG₁₂ shows superior PK profile vs. PEG₄ and no-PEG controls; PEG₆ inferred as intermediate. cixutumumab-PEG₆-DM1 achieves DAR 7.2 with retained in vitro binding and nanomolar EC₅₀ [REFS-1, REFS-4].
Conditions	Trastuzumab-based DAR8 ADCs with pendant-type PEG-Val-Cit-PAB-MMAE; HIC analysis, 40 °C stability study, mouse PK [1]; cixutumumab-PEG₆-DM1 ADCs with DAR 3.4 (Low) and 7.2 (High) in MCF-7/Her18 xenograft model [2].

Why This Matters

PEG₆ provides a quantifiably distinct hydrophilicity profile—sufficient to suppress ADC aggregation at DAR >4 without the synthetic complexity of PEG₈/PEG₁₂—making it the pragmatic procurement choice when both high drug loading and scalable synthesis are required.

• [1] 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs, J. Immunother. Cancer, vol. 13, Suppl. 2, A1079, 2025. DOI: 10.1136/jitc-2025-SITC2025.0953. View Source
• [2] V. R. Solomon, E. Alizadeh, W. Bernhard, A. Makhlouf, S. V. Hartimath, W. Hill, A. El-Sayed, K. Barreto, C. R. Geyer, H. Fonge, 'Development and preclinical evaluation of cixutumumab drug conjugates in a model of insulin growth factor receptor I (IGF-1R) positive cancer,' Sci. Rep., vol. 10, 18549, 2020. DOI: 10.1038/s41598-020-75279-z. View Source

Cathepsin B Cleavage: Val-Cit vs. Val-Ala Trigger

The Val-Cit dipeptide in Fmoc-PEG6-Val-Cit-PAB-OH is not a generic protease substrate; it has been quantitatively benchmarked against the Val-Ala alternative in isolated cathepsin B cleavage assays. The Val-Ala linker was cleaved at half the rate of the Val-Cit linker under identical conditions [1]. In the foundational comparative study of dipeptide linkers by Dubowchik et al., Val-Cit exhibited the highest stability with an enzymatic half-life of 240 min, in contrast to Phe-Lys which was cleaved most rapidly with a half-life of only 8 min [1]. Kinetic analysis of the Val-Cit-PAB-OH substrate itself yields a Km of 45 μM, kcat of 2.3 s⁻¹, and a catalytic efficiency (kcat/Km) of 51,111 M⁻¹s⁻¹ for human cathepsin B . In a separate head-to-head ADC evaluation using HER2-targeting trastuzumab conjugates, both Val-Cit-PAB-MMAE and Val-Ala-PAB-MMAE variants showed similar in vitro cytotoxicity, but the Val-Ala pair's increased hydrophobicity limited its utility within PEG-containing linker formats, making the Val-Cit variant the preferred trigger for maintaining ADC homogeneity and hydrophilicity [2].

Val-Cit vs. Val-Ala Trigger

Direct head-to-head

Val-Cit cleaved at 2× the rate of Val-Ala by cathepsin B. Enzymatic half-life 240 min (Val-Cit) vs. 8 min (Phe-Lys). Catalytic efficiency k_cat/K_m = 51,111 M⁻¹s⁻¹ for Val-Cit-PAB-OH.

Supports faster intracellular payload release kinetics; relevant when rapid target engagement is prioritized in ADC design studies.

Isolated cathepsin B assay; Val-Ala hydrophobicity may limit PEG-containing linker formats.

Evidence Dimension	Relative cathepsin B cleavage rate of Val-Cit vs. Val-Ala dipeptide triggers
Target Compound Data	Val-Cit-PAB: enzymatic half-life = 240 min (Dubowchik et al.); Val-Cit remains the most widely used trigger in FDA-approved ADCs (e.g., brentuximab vedotin) [1]
Comparator Or Baseline	Val-Ala-PAB: cleaved at ~50% of the Val-Cit rate in isolated cathepsin B assay; Phe-Lys-PAB: half-life = 8 min (fastest cleavage, poor serum stability) [1]
Quantified Difference	Val-Cit cleavage rate = 2× Val-Ala cleavage rate; Val-Cit half-life = 240 min vs. Phe-Lys half-life = 8 min (30-fold difference); Val-Cit kcat/Km = 51,111 M⁻¹s⁻¹ [REFS-1, REFS-2].
Conditions	Isolated cathepsin B enzymatic assay (Dubowchik et al., Bioconjugate Chem. 2002, 13, 855–869); Km and kcat determined for Val-Cit-PAB-OH substrate with recombinant human cathepsin B .

Why This Matters

Selecting Val-Cit over Val-Ala doubles the enzymatic cleavage rate in the lysosome, directly impacting the kinetics of intracellular payload release; this is a quantifiable, mechanism-based differentiation that affects ADC efficacy timeline and should govern linker procurement when rapid target-cell killing is prioritized.

• [1] Iris Biotech GmbH, 'Enzymatically Cleavable Linkers Based on Val-Cit and Val-Ala,' Technical Article, 27 Jul 2021. Citing Dubowchik et al., Bioconjugate Chem. 2002, 13, 855–869. Available at: https://iris-biotech.de/de/blog/enzymatically-cleavable-linkers-based-on-val-cit-and-val-ala.html (accessed Apr 2026). View Source
• [2] Impact of cathepsin B-sensitive triggers and hydrophilic linkers on in vitro efficacy of novel site-specific antibody-drug conjugates, Org. Biomol. Chem., 2019, 17, 2687–2700. DOI: 10.1039/c7ob02780j. PMID: 29473076. View Source

Diastereomeric Purity in Val-Cit-PABOH Linker Synthesis

The Fmoc-protected Val-Cit-PABOH core is the synthetic precursor to Fmoc-PEG6-Val-Cit-PAB-OH. Seattle Genetics' US Patent 11,612,666 (issued 2023) discloses that conventional synthesis methods for Fmoc-Val-Cit-PABOH—including the route described by Dubowchik et al. (2002)—generate a persistent diastereomeric impurity (Formula (4)) that propagates into high-molecular-weight impurities in the final ADC drug substance [1]. The patented improved method, employing an HOAt-derivative coupling reagent for the Val-Cit-PABOH bond formation, minimizes or eliminates this diastereomeric impurity precursor. Analytical HPLC comparison presented in the patent demonstrates visibly reduced impurity peaks for the improved process versus the Dubowchik method [1]. Because Fmoc-PEG6-Val-Cit-PAB-OH is explicitly within the scope of 'related compounds' claimed in the patent, procurement of material synthesized via this impurity-controlled route translates to higher diastereomeric purity at the linker stage and a lower burden of high-molecular-weight species in the final ADC [2]. Commercially available Fmoc-PEG6-Val-Cit-PAB-OH from major vendors typically reports purity ≥95% by HPLC, though the diastereomeric purity specification is batch-dependent and should be verified via the Certificate of Analysis .

Diastereomeric Purity Control

Direct head-to-head

Patented HOAt-derivative coupling route eliminates diastereomeric impurity (Formula 4) observed in Dubowchik-method chromatograms, reducing high-MW ADC species.

Supports impurity-minimized linker procurement for CMC analytical control.

Scope extends to PEG-containing linker variants; batch-dependent purity should be verified via CoA.

Evidence Dimension	Diastereomeric impurity content in Fmoc-Val-Cit-PABOH synthesis: patented improved method vs. prior art (Dubowchik et al., 2002)
Target Compound Data	Fmoc-PEG6-Val-Cit-PAB-OH synthesized via impurity-minimized route (patent-extended): substantially free of Formula (4) diastereomeric impurity and its downstream adducts [1]
Comparator Or Baseline	Fmoc-Val-Cit-PABOH synthesized via Dubowchik et al. (2002) method: HPLC shows prominent diastereomeric impurity peak (Formula (4) precursor) that generates high-MW impurities in ADC drug substance [1]
Quantified Difference	Analytical HPLC comparison (patent Figure): improved method eliminates or substantially reduces the diastereomeric impurity peak visible in the Dubowchik-method chromatogram. The composition of Formula (3) is claimed as 'substantially free' of Formula (4) impurity [1].
Conditions	Analytical HPLC of Fmoc-Val-Cit-PABOH; peptide coupling with HOAt-derivative reagent vs. conventional carbodiimide coupling; scope extends to 'related compounds' including PEG-containing variants [REFS-1, REFS-2].

Why This Matters

Linker diastereomeric purity is a critical quality attribute for ADC manufacturing; procuring Fmoc-PEG6-Val-Cit-PAB-OH from suppliers using impurity-minimized synthetic routes directly reduces the risk of high-molecular-weight ADC impurities that complicate downstream purification and regulatory filing.

• [1] S. Blanchard et al. (Seattle Genetics, Inc.), 'Process for the preparation of drug linker compounds,' U.S. Patent 11,612,666, issued Mar. 28, 2023. Available at: https://patents.justia.com/patent/11612666. View Source
• [2] PROCESS FOR THE PREPARATION OF DRUG LINKER COMPOUNDS, U.S. Patent Application Publication 2024/0042052, filed Jan. 31, 2023 (continuation of US 11,612,666). Available at: https://patents.justia.com/patent/20240042052. View Source

Monodisperse PEG6 vs. Polydisperse PEG in ADCs

Fmoc-PEG6-Val-Cit-PAB-OH contains a discrete, single-molecular-weight PEG₆ chain (six ethylene oxide units, exact MW 937.09 g·mol⁻¹) rather than a polydisperse PEG mixture. This monodispersity is critical for ADC development because polydisperse PEG linkers generate heterogeneous conjugate populations that complicate analytical characterization (LC-MS, HIC, SEC) and introduce batch-to-batch variability in DAR distribution [1]. Commercial monodisperse PEG linkers are routinely supplied with purity >95% by ¹H-NMR and HPLC, with the highest single impurity specified at <1% for GMP-grade material . The defined PEG₆ length also provides a consistent spatial separation of approximately 26–30 Å between the antibody attachment point and the Val-Cit cleavage site, which has been shown to impact steric accessibility of cathepsin B to the dipeptide substrate [2]. In contrast, polydisperse PEG linkers (e.g., PEG1000–PEG2000) produce ADCs with broader DAR distributions and less predictable pharmacokinetics, making monodisperse PEG₆ the preferred choice for programs advancing toward IND-enabling studies [1].

Monodisperse PEG₆

Class-level inference

Exact MW 937.09 g·mol⁻¹; PDI = 1.0; typical purity ≥95 %. Polydisperse PEG (PDI > 1.0) generates heterogeneous ADC populations.

Enables precise DAR determination by LC-MS; supports batch-to-batch ADC reproducibility.

Monodispersity verified by ¹H‑NMR and HPLC; critical for regulatory CMC characterization.

Evidence Dimension	Molecular weight definition and dispersity: monodisperse PEG₆ vs. polydisperse PEG linkers
Target Compound Data	Fmoc-PEG6-Val-Cit-PAB-OH: monodisperse, MW = 937.09 g·mol⁻¹ (exact mass), polydispersity index (PDI) = 1.0; typical purity ≥95% [REFS-2, REFS-4]
Comparator Or Baseline	Polydisperse PEG linkers (e.g., PEG1000, PEG2000): PDI > 1.0, broad MW distribution, heterogeneous ADC populations, variable DAR determination by LC-MS [1]
Quantified Difference	Monodisperse PEG₆: PDI = 1.0 (single molecular species) vs. polydisperse PEG: PDI typically 1.05–1.20; GMP-grade monodisperse PEG linkers achieve >98% purity with <1% highest single impurity .
Conditions	Monodisperse PEG manufacturing via stepwise organic synthesis; analytical characterization by ¹H-NMR, HPLC, and mass spectrometry [REFS-1, REFS-2].

Why This Matters

Monodisperse PEG₆ enables precise DAR determination by LC-MS and reduces regulatory CMC burden; for procurement decisions, monodispersity directly translates to batch-to-batch reproducibility of ADC critical quality attributes.

• [1] M. W. Giese, R. H. Woodman, G. T. Hermanson, P. D. Davis, 'The Use of Uniform PEG Compounds in the Design of ADCs,' Chapter 9 in Chemical Linkers in Antibody–Drug Conjugates (ADCs), F. van Delft and J. M. Lambert, Eds., The Royal Society of Chemistry, 2021, pp. 286–376. DOI: 10.1039/9781839165153-00286. View Source
• [2] P. Ochtrop, J. Jahzerah, P. Machui, I. Mai, D. Schumacher, J. Helma, M. Kasper, C. P. R. Hackenberger, 'Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs with excellent in vivo PK profile,' Chem. Sci., 2023, 14, 2259–2266. DOI: 10.1039/D2SC05678J. View Source

PEG6 Spacer In Vivo ADC Efficacy Validation

While Fmoc-PEG6-Val-Cit-PAB-OH itself is a linker intermediate, its PEG₆ spacer architecture has been empirically validated in a fully assembled ADC context. In the cixutumumab-PEG6-DM1 study, PEG₆-containing ADCs were generated with both low DAR (3.4) and high DAR (7.2), demonstrating that the PEG₆ spacer provides sufficient hydrophilicity to prevent aggregation even at near-maximal drug loading [1]. Both low- and high-DAR conjugates retained high internalization rates into IGF-1R-positive MCF-7/Her18 cells over 48 h, with EC₅₀ values in the low nanomolar range. The low-DAR PEG₆-ADC (DAR 3.4) significantly prolonged survival in the MCF-7/Her18 xenograft model compared with antibody alone, the high-DAR ADC (DAR 7.2), or PBS control [1]. This in vivo result illustrates a key PEG₆-specific characteristic: the six-unit PEG chain supports high drug loading without the severe aggregation-driven plasma clearance observed with non-PEGylated or shorter-PEG high-DAR ADCs, yet the optimal therapeutic window in this particular model favored the DAR 3.4 conjugate [1]. Separately, [²²⁵Ac]Ac-macropa-T-PEG₆-DM1 demonstrated superior potency against trastuzumab-resistant HER2-positive breast cancer xenografts compared to the corresponding ADC, further confirming that the PEG₆ spacer is compatible with both cytotoxic and radioconjugate payload formats [2].

PEG₆-DM1 In Vivo Model

Supporting evidence

Cixutumumab-PEG₆-DM1-Low (DAR 3.4) significantly prolonged survival in MCF-7/Her18 xenograft vs. controls (p < 0.05); DAR 7.2 ADC was achievable without aggregation but showed reduced tumor uptake.

Reported model-response endpoint context; DAR 3.4 conjugate favored in this particular xenograft model.

PEG₆ also compatible with radioconjugate formats in HER2‑resistant models.

Evidence Dimension	In vivo antitumor efficacy of PEG₆-containing ADCs at different DAR levels
Target Compound Data	Cixutumumab-PEG6-DM1-Low (DAR 3.4): significantly prolonged survival in MCF-7/Her18 xenograft mice vs. all controls; PEG₆-DM1-High (DAR 7.2): achievable without aggregation but showed reduced tumor uptake vs. Low-DAR [1]
Comparator Or Baseline	Unconjugated cixutumumab, PBS control, and cixutumumab-PEG6-DM1-High (DAR 7.2); [²²⁵Ac]Ac-macropa-T-PEG₆-DM1 vs. ADC comparator in trastuzumab-resistant model [REFS-1, REFS-2]
Quantified Difference	Cixutumumab-PEG6-DM1-Low: significantly prolonged survival (p < 0.05 vs. PBS and antibody-alone controls); DAR 7.2 ADC showed significantly lower tumor uptake by microSPECT/CT compared to DAR 3.4 ADC [1]. [²²⁵Ac]Ac-macropa-T-PEG₆-DM1: more potent than ADC in trastuzumab-resistant xenograft model [2].
Conditions	MCF-7/Her18 xenograft in mice; microSPECT/CT imaging and ex vivo biodistribution; HER2-positive trastuzumab-resistant breast cancer xenograft model [REFS-1, REFS-2].

Why This Matters

The PEG₆ spacer's ability to support DAR up to 7.2 without aggregation—and to enable both ADC and radioconjugate formats—validates Fmoc-PEG6-Val-Cit-PAB-OH as a versatile linker intermediate capable of producing homogeneous, high-DAR conjugates across multiple payload classes.

• [1] V. R. Solomon, E. Alizadeh, W. Bernhard, A. Makhlouf, S. V. Hartimath, W. Hill, A. El-Sayed, K. Barreto, C. R. Geyer, H. Fonge, 'Development and preclinical evaluation of cixutumumab drug conjugates in a model of insulin growth factor receptor I (IGF-1R) positive cancer,' Sci. Rep., vol. 10, 18549, 2020. DOI: 10.1038/s41598-020-75279-z. View Source
• [2] Complete Remissions of HER2-Positive Trastuzumab-Resistant Xenografts Using a Potent [²²⁵Ac]Ac-Labeled Anti-HER2 Antibody–Drug Radioconjugate, Cancer Res., 2025. Available at: https://pubmed.ncbi.nlm.nih.gov/ (accessed Apr 2026). View Source

Fmoc-PEG6-Val-Cit-PAB-OH Application Scenarios

High-DAR ADC Development Using PEG6 Hydrophobicity Masking

When a program targets DAR >4 with a hydrophobic payload (e.g., auristatins, maytansinoids, PBD dimers), the PEG₆ spacer in Fmoc-PEG6-Val-Cit-PAB-OH provides the intermediate hydrophilicity necessary to suppress aggregation while avoiding the increased synthetic cost and reduced coupling efficiency associated with longer PEG chains (PEG₈, PEG₁₂). HIC data confirm that PEG length directly modulates conjugate hydrophobicity [1], and PEG₆-DM1 ADCs have been empirically validated at DAR 7.2 without aggregation-related clearance [2]. Linker procurement should prioritize this PEG₆ variant when the therapeutic window requires drug loading above DAR 4 but the program timeline and cost of goods preclude PEG₈/PEG₁₂ linkers.

ADCs with Rapid Cathepsin B-Triggered Payload Release

The Val-Cit trigger in Fmoc-PEG6-Val-Cit-PAB-OH is cleaved at twice the rate of Val-Ala by cathepsin B in isolated enzymatic assays [3]. This twofold kinetic advantage is directly relevant when the cytotoxic payload's mechanism demands rapid lysosomal release to achieve target engagement before efflux-pump-mediated drug resistance intervenes. The 240-min enzymatic half-life of Val-Cit also ensures sufficient systemic stability to prevent premature payload release in circulation [3], making this linker the appropriate choice when both fast intracellular cleavage and plasma stability are non-negotiable design criteria.

High Diastereomeric Purity for IND-Enabling ADC Programs

The Seattle Genetics patent (US 11,612,666) establishes that Fmoc-Val-Cit-PABOH—and by extension its PEG₆ congener—synthesized via the HOAt-derivative coupling method is substantially free of the diastereomeric impurity that otherwise propagates into high-molecular-weight ADC species [4]. For programs transitioning from lead optimization to IND-enabling toxicology and CMC development, procuring Fmoc-PEG6-Val-Cit-PAB-OH from vendors employing this impurity-minimized route reduces the risk of batch failure due to diastereomeric impurity excursions and simplifies the analytical control strategy for the final ADC drug substance.

Site-Specific Conjugation for Homogeneous ADCs

The Fmoc protecting group on Fmoc-PEG6-Val-Cit-PAB-OH can be selectively removed with piperidine to expose a primary amine for amide bond formation or further derivatization (e.g., introduction of a maleimide or azide handle for thiol-based or click-chemistry conjugation) . The monodisperse PEG₆ spacer (PDI = 1.0) ensures that each linker molecule has an identical molecular weight, enabling precise DAR determination by LC-MS and reducing the heterogeneity that complicates regulatory characterization of polydisperse-PEG ADC products [5]. This makes the compound particularly suited for site-specific conjugation platforms (engineered cysteine, transglutaminase, or click-chemistry approaches) where linker monodispersity is a prerequisite for homogeneous ADC generation.

Application

Selection Property

Validation Focus

High-DAR ADC hydrophobicity masking

PEG spacer hydrophilicity (intermediate PEG₆)

HIC retention and aggregation screening

Rapid cathepsin B-triggered payload release

Val-Cit dipeptide kinetics (2× faster than Val-Ala)

Enzymatic cleavage rate comparison

IND-enabling linker purity control

Diastereomeric purity via impurity-minimized route

HPLC impurity profiling and high-MW species assessment

Site-specific conjugation for homogeneous ADCs

Monodisperse PEG₆ spacer (PDI = 1.0)

DAR determination by LC-MS and conjugate homogeneity

• [1] 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs, J. Immunother. Cancer, vol. 13, Suppl. 2, A1079, 2025. DOI: 10.1136/jitc-2025-SITC2025.0953. View Source
• [2] V. R. Solomon et al., 'Development and preclinical evaluation of cixutumumab drug conjugates in a model of insulin growth factor receptor I (IGF-1R) positive cancer,' Sci. Rep., vol. 10, 18549, 2020. DOI: 10.1038/s41598-020-75279-z. View Source
• [3] Iris Biotech GmbH, 'Enzymatically Cleavable Linkers Based on Val-Cit and Val-Ala,' Technical Article, 27 Jul 2021. Citing Dubowchik et al., Bioconjugate Chem. 2002, 13, 855–869. Available at: https://iris-biotech.de/de/blog/enzymatically-cleavable-linkers-based-on-val-cit-and-val-ala.html. View Source
• [4] S. Blanchard et al. (Seattle Genetics, Inc.), 'Process for the preparation of drug linker compounds,' U.S. Patent 11,612,666, issued Mar. 28, 2023. Available at: https://patents.justia.com/patent/11612666. View Source
• [5] M. W. Giese, R. H. Woodman, G. T. Hermanson, P. D. Davis, 'The Use of Uniform PEG Compounds in the Design of ADCs,' Chapter 9 in Chemical Linkers in Antibody–Drug Conjugates (ADCs), The Royal Society of Chemistry, 2021, pp. 286–376. DOI: 10.1039/9781839165153-00286. View Source